
Technical Guide: Safety and Handling of 2-
Chloro-5-iodotoluene

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 2-Chloro-5-iodotoluene

Cat. No.: B057329 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 2-
Chloro-5-iodotoluene (CAS No. 116632-41-8). The information is intended to support

laboratory personnel in minimizing risks and ensuring safe operational procedures.

Chemical Identification and Properties
2-Chloro-5-iodotoluene is a halogenated aromatic hydrocarbon.[1] Its key physical and

chemical properties are summarized below.
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Property Value Reference

CAS Number 116632-41-8 [1][2][3]

Molecular Formula C₇H₆ClI [1][2][3]

Molecular Weight 252.48 g/mol [1][2][3]

Appearance
Colorless to red to green clear

liquid
[4]

Boiling Point 239 °C (lit.) [1]

Density 1.81 g/mL at 25 °C (lit.) [1]

Refractive Index n20/D 1.624 (lit.) [1]

Flash Point 110 °C (230 °F) - closed cup [1]

Storage Room temperature [2][3]

Hazard Identification and Classification
2-Chloro-5-iodotoluene is classified as a hazardous substance. The following table

summarizes its GHS classification.

Hazard Class Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye Irritation Category 2

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)

Signal Word: Warning[1]

Hazard Statements:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]
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H335: May cause respiratory irritation.[1]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[1]

P264: Wash skin thoroughly after handling.

P271: Use only outdoors or in a well-ventilated area.[1]

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.[1][4]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[1]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

Toxicological Information
Specific quantitative toxicity data, such as LD50 or LC50 values, for 2-Chloro-5-iodotoluene
are not readily available in the public domain. However, based on its classification, it is known

to be an irritant to the skin, eyes, and respiratory system.[1] The target organ for its toxicity

upon single exposure is the respiratory system.[1]

Experimental Protocols and Handling
Due to the lack of specific, published experimental protocols for the handling of 2-Chloro-5-
iodotoluene, a general safe handling workflow for hazardous chemicals should be strictly

followed.
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General Laboratory Workflow for Handling 2-Chloro-5-iodotoluene
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Engineering Controls
All handling of 2-Chloro-5-iodotoluene should be conducted within a certified chemical

fume hood to minimize inhalation exposure.

Ensure the fume hood has adequate airflow and is functioning correctly before starting any

work.

An eyewash station and safety shower must be readily accessible.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 2-Chloro-5-iodotoluene:

Protection Type
Specific
Recommendations

Rationale

Hand Protection

Chemically resistant gloves

(e.g., Nitrile). Inspect gloves

prior to use.

To prevent skin contact and

absorption.

Eye/Face Protection
Chemical safety goggles and a

face shield.

To protect against splashes

and vapors, preventing eye

irritation.[1]

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor cartridge

and a P100 particulate filter

may be required for operations

with a high potential for

aerosolization or if ventilation

is inadequate. A dust mask

type N95 (US) is

recommended for handling the

solid form.[1]

To prevent respiratory tract

irritation.

Skin and Body Protection
A chemically resistant lab coat

worn over personal clothing.
To minimize skin contact.
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Handling and Storage
Avoid contact with skin and eyes.

Avoid formation of dust and aerosols.

Wash hands thoroughly after handling.

Keep containers tightly closed in a dry, cool, and well-ventilated place.

Emergency Procedures
First Aid Measures

Exposure Route First Aid Procedure

Inhalation

Move the exposed person to fresh air at once. If

breathing has stopped, perform artificial

respiration. Get medical attention as soon as

possible.[5]

Skin Contact

Immediately flush the contaminated skin with

plenty of water for at least 15 minutes. Remove

contaminated clothing. If skin irritation persists,

call a physician.[2][5]

Eye Contact

Immediately wash (irrigate) the eyes with large

amounts of water for at least 15 minutes,

occasionally lifting the lower and upper lids. Get

medical attention immediately.[2][5]

Ingestion

Do NOT induce vomiting. Clean mouth with

water and drink plenty of water afterwards. Call

a physician or poison control center

immediately.

Spill Response
In the event of a spill, follow the emergency response decision tree outlined below.
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Spill Occurs

Is the spill large, in a public area,
or are you unsure how to clean it?

Evacuate the area.
Alert others.

Call emergency services.

Yes

Are you trained and is it
safe for you to clean up?

No

Alert supervisor.
Do not attempt cleanup.

No

Don appropriate PPE.
Contain the spill with absorbent material.
Collect residue into a sealed container.

Yes

Decontaminate the area.

Dispose of waste as
hazardous material.

Click to download full resolution via product page

Emergency Spill Response Decision Tree

Spill Cleanup Procedure:

Wear appropriate personal protective equipment.

For liquid spills, soak up with inert absorbent material.
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For solid spills, sweep up and shovel. Avoid creating dust.

Collect the material in a suitable, closed container for disposal.

Prevent further leakage or spillage if it is safe to do so.

Do not let the product enter drains.

Disposal Considerations
Dispose of 2-Chloro-5-iodotoluene and any contaminated materials in accordance with all

applicable federal, state, and local environmental regulations. This material should be disposed

of as hazardous waste.

This technical guide is intended to supplement, not replace, formal safety training and the

specific Safety Data Sheet (SDS) provided by the manufacturer. Always consult the SDS for the

most current and detailed safety information before handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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